2-(Ethylthio)-4-(trifluoromethyl)benzenamine

• IUPAC Name: 2-ethylsulfanyl-4-(trifluoromethyl)aniline
• InChI: InChI=1S/C9H10F3NS/c1-2-14-8-5-6(9(10,11)12)3-4-7(8)13/h3-5H,2,13H2,1H3
• InChI Key: WUPFEEHBUIGCPP-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=CC(=C1)C(F)(F)F)N
• Molecular Formula: C9H10F3NS
• Molecular Weight: 221.24 g/mol

Description

Synthesis Analysis

The synthesis of 2-(Ethylthio)-4-(trifluoromethyl)benzenamine involves complex chemical processes. For instance, similar compounds have been synthesized through reactions involving Schiff base ligands, characterized by elemental and spectroscopic analysis. The experimental synthesis often involves the coordination of various ligands and metal atoms to achieve the desired molecular structure, as illustrated by the synthesis of tricarbonyl complexes in related compounds (Jana et al., 2013).

Molecular Structure Analysis

Molecular structure determination is crucial for understanding the compound's properties and behavior. X-ray diffraction and DFT calculations are standard methods used to elucidate molecular structures. For example, the structure of related compounds has been determined using these techniques, revealing intricate details about bond lengths, angles, and overall geometry (Ustabaş et al., 2017).

Chemical Reactions and Properties

This compound undergoes various chemical reactions, contributing to its utility in different chemical contexts. Reactions involving this compound or related analogs often result in the formation of complex structures, showcasing the compound's versatility in organic synthesis. For instance, the synthesis of related compounds involves reactions that yield products with significant antidiabetic properties (Kees et al., 1996).

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and boiling point, are determined through empirical studies. These properties are crucial for understanding the compound's behavior under different conditions and for its application in various fields. For related compounds, spectroelectrochemistry analysis provides insights into electronic transitions and band formations, indicative of the compound's physical behavior (Yildiz et al., 2008).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other substances, define the compound's utility in chemical syntheses and applications. Studies on related compounds have explored their reactivity and potential as antihyperglycemic agents, demonstrating the intricate relationship between chemical structure and biological activity (Kees et al., 1996).

Scientific Research Applications

Herbicide and Pest Control

• Weed and Pest Control in Agriculture: Trifluralin, a compound structurally related to 2-(Ethylthio)-4-(trifluoromethyl)benzenamine, has been utilized in controlling weeds in agricultural settings, such as the control of white campion in birdsfoot trefoil (Wyse & Mcgraw, 1987).

Chemical Synthesis and Material Science

• Synthesis of Novel Compounds: It has been used in the synthesis of various chemical structures such as dihydro-1H-imidazole and tetrahydropyrimidine systems, showcasing its role as a versatile synthon in chemical synthesis (Wydra, Patterson, & Strekowski, 1990).
• Development of Conducting Polymers: The related compound, 4-(2,5-di(thiophen-2-yl)-1H-pyrrol-1-yl)benzenamine, has been used to develop soluble conducting polymers with potential applications in electronics and material science (Yildiz et al., 2008).

Environmental Science and Analysis

• Studying Environmental Degradation: Research has been conducted on the degradation of trifluralin, which shares a similar structure, to understand its environmental fate and impact, particularly in reducing environments like flooded soils and wetland sediments (Klupinski & Chin, 2003).
• Electroanalytical Methods in Environmental Monitoring: The study of electroanalytical methods for determining the presence of similar compounds like ethalfluralin in environmental matrices highlights its significance in environmental monitoring (Thriveni et al., 2009).

Pharmaceutical and Medical Applications

• Synthesis of Medical Intermediate Molecules: this compound has been used in the synthesis of medical intermediates for treating psychiatric conditions (Z. Zhimin, 2003).

Mechanism of Action

Target of Action

The compound contains a trifluoromethyl group, which is known to play an increasingly important role in pharmaceuticals, agrochemicals, and materials . The exact target of this compound would depend on its overall structure and the specific biological system in which it is used.

Mode of Action

The trifluoromethyl group can participate in radical trifluoromethylation, which involves the addition of a trifluoromethyl group to carbon-centered radical intermediates . The exact mode of action would depend on the specific biological targets and the overall structure of the compound.

Biochemical Pathways

The compound might be involved in the synthesis of 2-trifluoromethyl benzimidazoles, benzoxazoles, and benzothiazoles via condensation of diamines or amino (thio)phenols . The reaction proceeds via the nucleophilic addition of trifluoroacetonitrile to the amino group of the diamine derivatives to form an imidamide intermediate, followed by intramolecular cyclization .